3-ethyl-N-[[4-(hydroxymethyl)phenyl]methyl]-1-methylpyrazole-4-carboxamide

• IUPAC Name: 3-ethyl-N-[[4-(hydroxymethyl)phenyl]methyl]-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C15H19N3O2/c1-3-14-13(9-18(2)17-14)15(20)16-8-11-4-6-12(10-19)7-5-11/h4-7,9,19H,3,8,10H2,1-2H3,(H,16,20)
• InChI Key: TWSYIWIDHQCQLQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN(C=C1C(=O)NCC2=CC=C(C=C2)CO)C
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

3-ethyl-N-[[4-(hydroxymethyl)phenyl]methyl]-1-methylpyrazole-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-ethyl-N-[[4-(hydroxymethyl)phenyl]methyl]-1-methylpyrazole-4-carboxamide is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, 3-ethyl-N-[[4-(hydroxymethyl)phenyl]methyl]-1-methylpyrazole-4-carboxamide has been shown to activate certain signaling pathways that are involved in the induction of apoptosis.
Biochemical and Physiological Effects
Studies have shown that 3-ethyl-N-[[4-(hydroxymethyl)phenyl]methyl]-1-methylpyrazole-4-carboxamide can have a range of biochemical and physiological effects. For example, the compound has been shown to inhibit the activity of certain enzymes that are involved in the metabolism of carbohydrates and lipids. Additionally, 3-ethyl-N-[[4-(hydroxymethyl)phenyl]methyl]-1-methylpyrazole-4-carboxamide has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-ethyl-N-[[4-(hydroxymethyl)phenyl]methyl]-1-methylpyrazole-4-carboxamide is its relatively simple synthesis method, which makes it easy to obtain in large quantities for laboratory experiments. Additionally, the compound has been shown to have a range of potential applications in various fields of scientific research. However, one of the limitations of 3-ethyl-N-[[4-(hydroxymethyl)phenyl]methyl]-1-methylpyrazole-4-carboxamide is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in laboratory experiments.

Future Directions

There are several future directions for research on 3-ethyl-N-[[4-(hydroxymethyl)phenyl]methyl]-1-methylpyrazole-4-carboxamide. One of the most promising areas of research is the development of new cancer treatments based on the compound's ability to inhibit the growth of cancer cells and induce apoptosis. Additionally, further research is needed to fully understand the compound's mechanism of action and to optimize its use in laboratory experiments. Finally, there is potential for the development of new drugs based on 3-ethyl-N-[[4-(hydroxymethyl)phenyl]methyl]-1-methylpyrazole-4-carboxamide for the treatment of other diseases, such as diabetes and inflammation.

Synthesis Methods

The synthesis of 3-ethyl-N-[[4-(hydroxymethyl)phenyl]methyl]-1-methylpyrazole-4-carboxamide involves the reaction between 4-(hydroxymethyl)benzaldehyde and ethyl acetoacetate in the presence of ammonium acetate and acetic acid. The resulting product is then reacted with hydrazine hydrate to obtain the final compound. The synthesis process is relatively simple and can be performed using standard laboratory equipment.

Scientific Research Applications

3-ethyl-N-[[4-(hydroxymethyl)phenyl]methyl]-1-methylpyrazole-4-carboxamide has been studied extensively for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that 3-ethyl-N-[[4-(hydroxymethyl)phenyl]methyl]-1-methylpyrazole-4-carboxamide can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for the development of new cancer treatments.